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Compound of Interest

Compound Name: DM1-SMe

Cat. No.: B10776114

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the maytansinoid DM1-
SMe, a potent microtubule inhibitor utilized as a cytotoxic payload in antibody-drug conjugates
(ADCs). This document covers its core mechanism of action, biochemical properties, and
application in targeted cancer therapy, with a focus on quantitative data, detailed experimental
protocols, and visual representations of key biological pathways and workflows.

Core Concepts and Mechanism of Action

Maytansinoid DM1-SMe is a synthetic derivative of maytansine, a natural ansa macrolide.[1] It
functions as a highly potent inhibitor of microtubule assembly, leading to cell cycle arrest and
subsequent apoptosis.[2][3] The "SMe" designation indicates a mixed disulfide with
thiomethane, which serves to cap the sulthydryl group of the DM1 molecule.[2][3] This
modification is crucial for its use in ADCs, allowing for conjugation to the antibody via a linker.

The primary mechanism of action of DM1-SMe involves its binding to tubulin, the protein
subunit of microtubules. Specifically, it binds at the tips of microtubules, suppressing their
dynamic instability. This suppression includes the inhibition of both the growth and shortening
phases of microtubules, which are essential for the proper formation and function of the mitotic
spindle during cell division. The disruption of microtubule dynamics leads to a prolonged mitotic
arrest at the G2/M phase of the cell cycle, ultimately triggering the intrinsic apoptotic pathway
and programmed cell death.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10776114?utm_src=pdf-interest
https://www.benchchem.com/product/b10776114?utm_src=pdf-body
https://www.benchchem.com/product/b10776114?utm_src=pdf-body
https://www.benchchem.com/product/b10776114?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21060745/
https://www.researchgate.net/figure/Workflow-for-Synthesis-Purification-and-Characterization-of-Conjugates-Mouse_fig1_304362291
https://adc.bocsci.com/product/dm1-sme-cas-138148-68-2-470847.html
https://www.researchgate.net/figure/Workflow-for-Synthesis-Purification-and-Characterization-of-Conjugates-Mouse_fig1_304362291
https://adc.bocsci.com/product/dm1-sme-cas-138148-68-2-470847.html
https://www.benchchem.com/product/b10776114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Signaling Pathway for DM1-SMe-Induced Apoptosis

The following diagram illustrates the signaling cascade initiated by DM1-SMe's interaction with
microtubules, leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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